Cas no 764651-75-4 (N-(3-methoxybenzyl)-1-propanamine Hydrochloride)

• Product Name: N-(3-methoxybenzyl)-1-propanamine Hydrochloride
• CAS No: 764651-75-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD07410194
• CID: 858903
• PubChem ID: 4722293
• Update Time: 2025-04-19

N-(3-methoxybenzyl)-1-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxybenzyl)propan-1-amine
• N-[(3-methoxyphenyl)methyl]propan-1-amine
• (3-methoxybenzyl)propylamine(SALTDATA: HCl)
• AC1NGD9Z
• AN-465
• MolPort-000-863-211
• N-(3-methoxybenzyl)-N-propylamine
• C78449
• EN300-32184
• (3-methoxybenzyl)propylamine
• AKOS000168540
• [(3-methoxyphenyl)methyl](propyl)amine
• 764651-75-4
• SCHEMBL10384415
• DTXSID80406001
• MFCD07410194
• AN-465/42518809
• N-(3-methoxybenzyl)-1-propanamine Hydrochloride

• MDL： MFCD07410194
• Inchi： 1S/C11H17NO/c1-3-7-12-9-10-5-4-6-11(8-10)13-2/h4-6,8,12H,3,7,9H2,1-2H3
• InChI Key： UDBXJQKNGYJALH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNCCC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.58570

N-(3-methoxybenzyl)-1-propanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines